Cas no 89329-38-4 (Piperazinium, 1-[2-(acetylthio)ethyl]-1,4-dimethyl-, bromide)

Piperazinium, 1-[2-(acetylthio)ethyl]-1,4-dimethyl-, bromide structure
89329-38-4 structure
Product Name:Piperazinium, 1-[2-(acetylthio)ethyl]-1,4-dimethyl-, bromide
CAS No:89329-38-4
MF:C10H21BrN2OS
MW:297.25554060936
CID:604093
PubChem ID:20203366
Update Time:2025-04-19

Piperazinium, 1-[2-(acetylthio)ethyl]-1,4-dimethyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Piperazinium, 1-[2-(acetylthio)ethyl]-1,4-dimethyl-, bromide
    • S-[2-(1,4-dimethylpiperazin-1-ium-1-yl)ethyl] ethanethioate,bromide
    • SCHEMBL10737914
    • 89329-38-4
    • 1-[2-(Acetylsulfanyl)ethyl]-1,4-dimethylpiperazin-1-ium bromide
    • 1-(2-acetylthioethyl)-1,4-dimethylpiperazinium bromide
    • LROACRCVHZCGLL-UHFFFAOYSA-M
    • DTXSID70603507
    • Inchi: 1S/C10H21N2OS.BrH/c1-10(13)14-9-8-12(3)6-4-11(2)5-7-12;/h4-9H2,1-3H3;1H/q+1;/p-1
    • InChI Key: LROACRCVHZCGLL-UHFFFAOYSA-M
    • SMILES: [Br-].S(C(C)=O)CC[N+]1(C)CCN(C)CC1

Computed Properties

  • Exact Mass: 296.05580g/mol
  • Monoisotopic Mass: 296.05580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.6Ų
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